2-[(2-Methoxy-1-oxoethyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid methyl ester

• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol
• IUPAC Name: methyl 2-[(2-methoxyacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C14H19NO4S/c1-8-4-5-9-10(6-8)20-13(12(9)14(17)19-3)15-11(16)7-18-2/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key: UUFQPZKQSZMCKL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)COC

Description

2-[(2-methoxy-1-oxoethyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid methyl ester is a thiophenecarboxylic acid.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound has been utilized in the synthesis of novel classes of compounds, such as 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones. These compounds are produced starting from methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate and methyl 2-(2-methoxy-2-oxoethyl)benzoate (Koza et al., 2013).

• It has been involved in the synthesis of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester, which further undergoes various chemical reactions (Pimenova et al., 2003).

• This compound is a precursor in the synthesis of benzothiophene derivatives, demonstrating its role in the creation of structurally diverse molecules (Campaigne & Abe, 1975).

Biological Activity

• Certain derivatives, such as 2-[[(E)-(4-methoxyphenyl)methylene]amino]-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, have shown antibacterial and antifungal activities, indicating potential applications in antimicrobial research (Vasu et al., 2005).

• Novel benzothiophene-substituted oxime ether strobilurins based on this structure have been synthesized and displayed good fungicidal activities, suggesting its role in agricultural sciences (Tu et al., 2014).